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Get Quote

Executive Summary
In modern drug development and process chemistry, the precise determination of

thermophysical properties is non-negotiable. 2-Cyclopropyl-5-methoxyaniline (CAS:

1610034-84-8) is a highly specialized, electron-rich building block frequently utilized in the

synthesis of active pharmaceutical ingredients (APIs)[1]. Its unique structural motif—combining

an aniline core with a sterically demanding cyclopropyl group and an electron-donating

methoxy group—presents specific challenges for isolation, purification, and formulation.

This technical guide provides an in-depth analysis of the boiling point (BP) and melting point

(MP) of 2-Cyclopropyl-5-methoxyaniline, detailing the structural causality behind these

properties, Quantitative Structure-Property Relationship (QSPR) predictions, and the self-

validating experimental protocols required to measure them accurately.

Structural Causality and QSPR Predictive Modeling
Before executing empirical measurements, a Senior Application Scientist must understand the

molecular mechanics dictating phase transitions. The thermophysical behavior of 2-
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Cyclopropyl-5-methoxyaniline is governed by three competing structural vectors:

The Aniline Core: Primary amines act as both hydrogen bond donors and acceptors. This

establishes a robust intermolecular hydrogen-bonding network, which significantly elevates

the boiling point compared to isosteric hydrocarbons.

The 5-Methoxy Substitution: The methoxy group introduces a strong molecular dipole and

serves as an additional hydrogen bond acceptor. This further increases the enthalpy of

vaporization (

), driving the boiling point upward.

The 2-Cyclopropyl Substitution: Positioned ortho to the amine, the cyclopropyl ring

introduces severe steric hindrance. While its added molecular mass increases London

dispersion forces, the rigid, bulky ring disrupts the highly ordered crystal lattice typical of

planar anilines. This lattice disruption results in a significant depression of the melting point.

Because highly specific, peer-reviewed empirical data for this exact proprietary intermediate is

often restricted, process chemists rely on QSPR modeling and structural analogs to establish

target ranges prior to experimental validation.

Table 1: Target Thermophysical Data Profile
Property Value / Target Range Methodology / Source

CAS Number 1610034-84-8 Catalog Data[1]

Molecular Weight 163.22 g/mol Calculated[1]

Predicted Boiling Point (760

mmHg)
285 °C – 295 °C

QSPR Group Contribution

Method

Predicted Boiling Point (10

mmHg)
140 °C – 150 °C

Clausius-Clapeyron

Extrapolation

Predicted Melting Point 35 °C – 45 °C QSPR / Analog Comparison
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To ensure rigorous data integrity, the validation of these properties must follow a strict analytical

workflow, and the structural causality must be clearly mapped.

Compound Procurement
CAS: 1610034-84-8

QSPR Predictive
Modeling

DSC Analysis
(USP <891>)

 MP Target

Vacuum Ebulliometry
(OECD TG 103)

 BP Target

Data Integration &
Phase Diagram
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Click to download full resolution via product page

Caption: Thermophysical validation workflow for 2-Cyclopropyl-5-methoxyaniline.
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Caption: Structural contributions to the thermophysical properties of the compound.

Self-Validating Experimental Protocols
To transition from QSPR predictions to empirical certainty, the following self-validating protocols

must be executed. These methodologies are grounded in international regulatory standards to

ensure trustworthiness and reproducibility.

Protocol A: Melting Point Determination via Differential
Scanning Calorimetry (DSC)
Traditional capillary tube methods are subjective and fail to detect polymorphism. DSC

provides a quantitative thermodynamic profile, strictly adhering to OECD Test Guideline 102[2]

and USP <891> Thermal Analysis[3].

Step 1: Sample Preparation: Weigh exactly 2.0 to 5.0 mg of 2-Cyclopropyl-5-
methoxyaniline into a hermetically sealed aluminum pan. The hermetic seal prevents the

volatilization of the sample before the melting event concludes.

Step 2: Instrument Calibration: Calibrate the DSC using a high-purity Indium standard to

ensure absolute temperature and enthalpy accuracy[3].
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Step 3: Purge Gas: Utilize dry nitrogen at a flow rate of 50 mL/min. Causality: Electron-rich

anilines are highly susceptible to oxidative degradation at elevated temperatures; an inert

atmosphere is mandatory.

Step 4: Thermal Program: Equilibrate the sample at 0 °C, then apply a heating ramp of 10

°C/min up to 100 °C.

Step 5: Data Extraction: Determine the melting point from the extrapolated onset

temperature of the endothermic melting peak[2].

Self-Validation Loop: Run a secondary scan (cool down at 10 °C/min and reheat). If the

endotherm is perfectly reversible, it confirms a true melting event. If the peak vanishes or

shifts drastically, it indicates thermal decomposition or a desolvation artifact.

Protocol B: Boiling Point Determination via Reduced-
Pressure Ebulliometry
Attempting to boil 2-Cyclopropyl-5-methoxyaniline at atmospheric pressure (760 mmHg) will

likely result in thermal decomposition and polymerization, as the predicted BP exceeds 280 °C.

Therefore, reduced-pressure ebulliometry is required, guided by OECD Test Guideline 103[4].

Step 1: Setup: Assemble a dynamic reflux ebulliometer equipped with a high-precision

capacitance manometer and a vacuum pump.

Step 2: Pressure Control: Set the system pressure to exactly 10.0 mmHg. Causality:

Lowering the pressure reduces the boiling point to a safe thermal window (~140 °C - 150

°C), preventing the oxidation of the methoxy-aniline system[4].

Step 3: Heating & Equilibration: Apply controlled heating until a steady reflux is established.

Allow the vapor temperature to stabilize for a minimum of 10 minutes to ensure

thermodynamic equilibrium.

Step 4: Measurement: Record the equilibrium vapor temperature.

Self-Validation Loop: Measure the boiling point at three distinct reduced pressures (e.g., 10

mmHg, 20 mmHg, and 50 mmHg). Plot
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against

(Kelvin). A strictly linear relationship validates the data via the Clausius-Clapeyron equation,
proving that the compound remained intact and did not degrade during the analytical run.
The atmospheric boiling point can then be mathematically extrapolated with high confidence.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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